Cas no 83994-34-7 (alpha,4-Dimethyl-5-oxo-3-cyclohexene-1-acetic acid)

• Product Name: alpha,4-Dimethyl-5-oxo-3-cyclohexene-1-acetic acid
• CAS No: 83994-34-7
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 6136964
• PubChem ID: 101132790
• Update Time: 2025-06-13

alpha,4-Dimethyl-5-oxo-3-cyclohexene-1-acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6748991
• 2-(4-methyl-5-oxocyclohex-3-en-1-yl)propanoic acid
• 83994-34-7
• alpha,4-Dimethyl-5-oxo-3-cyclohexene-1-acetic acid

• Inchi： 1S/C10H14O3/c1-6-3-4-8(5-9(6)11)7(2)10(12)13/h3,7-8H,4-5H2,1-2H3,(H,12,13)
• InChI Key： WBPNIFAWLPCWGX-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CCC(C1)C(C(=O)O)C

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.4Ų

Additional information on alpha,4-Dimethyl-5-oxo-3-cyclohexene-1-acetic acid

Comprehensive Overview of alpha,4-Dimethyl-5-oxo-3-cyclohexene-1-acetic acid (CAS No. 83994-34-7)

alpha,4-Dimethyl-5-oxo-3-cyclohexene-1-acetic acid (CAS No. 83994-34-7) is a cyclic organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its unique cyclohexene backbone and acetic acid functional group, has garnered attention for its potential role in synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "alpha,4-Dimethyl-5-oxo-3-cyclohexene-1-acetic acid uses" or "CAS 83994-34-7 properties", reflecting its relevance in modern chemistry.

The structural features of alpha,4-Dimethyl-5-oxo-3-cyclohexene-1-acetic acid include a ketone group at the 5-position and a dimethyl substitution at the 4-position, which influence its reactivity and stability. These attributes make it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic compounds. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

In pharmaceutical research, alpha,4-Dimethyl-5-oxo-3-cyclohexene-1-acetic acid is explored for its potential as a precursor in drug development. Queries such as "cyclohexene derivatives in medicine" or "83994-34-7 biological activity" highlight its therapeutic prospects. Its carboxylic acid moiety allows for further derivatization, enabling the creation of novel analogs with enhanced bioavailability or target specificity.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize alpha,4-Dimethyl-5-oxo-3-cyclohexene-1-acetic acid. These methods ensure purity and confirm structural integrity, critical for industrial and academic applications. The compound's solubility in polar solvents and its melting point are frequently studied parameters, as noted in searches for "physical properties of CAS 83994-34-7".

Beyond pharmaceuticals, alpha,4-Dimethyl-5-oxo-3-cyclohexene-1-acetic acid finds utility in material science, particularly in polymer chemistry. Its reactive sites facilitate cross-linking or polymerization, contributing to advanced material design. This versatility addresses growing demand for high-performance polymers, a topic trending in scientific forums and patent filings.

Safety and handling of alpha,4-Dimethyl-5-oxo-3-cyclohexene-1-acetic acid adhere to standard laboratory protocols. While not classified as hazardous, proper storage conditions—such as protection from moisture and light—are recommended to maintain stability. These precautions align with frequently asked questions like "how to store cyclohexene derivatives" or "CAS 83994-34-7 shelf life".

In conclusion, alpha,4-Dimethyl-5-oxo-3-cyclohexene-1-acetic acid (CAS No. 83994-34-7) exemplifies the intersection of organic chemistry and applied science. Its multifaceted applications, from drug discovery to material engineering, underscore its importance in contemporary research. As interest in sustainable synthesis and functional materials grows, this compound will likely remain a focal point for innovation.